(4-Bromothiophen-2-yl)(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: (4-bromothiophen-2-yl)-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C17H16BrN3O2S2/c18-13-7-14(25-10-13)17(22)21-4-1-2-11(8-21)6-15-19-16(20-23-15)12-3-5-24-9-12/h3,5,7,9-11H,1-2,4,6,8H2
• InChI Key: WUOSNSFBSLCMRA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC(=CS2)Br)CC3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C17H16BrN3O2S2
• Molecular Weight: 438.4 g/mol
• CAS No.: 1705880-33-6

Description

The compound “(4-Bromothiophen-2-yl)(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone” is a structurally complex heterocyclic molecule featuring multiple pharmacologically relevant motifs. Its core structure includes:

• A 4-bromothiophene ring, known for enhancing lipophilicity and modulating electronic properties in drug design .
• A piperidine scaffold substituted with a 1,2,4-oxadiazole moiety, a nitrogen-oxygen heterocycle associated with antimicrobial and anti-inflammatory activities .
• A thiophen-3-yl group attached to the oxadiazole, contributing to π-π stacking interactions in biological targets.

This compound’s design leverages bromine’s electron-withdrawing effects and the oxadiazole’s bioisosteric properties, positioning it as a candidate for therapeutic applications.

Biological Activity

The compound (4-Bromothiophen-2-yl)(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a novel chemical entity that has garnered attention for its potential biological activities. Its structure includes a thiophene ring, an oxadiazole moiety, and a piperidine group, which are known to contribute to various pharmacological properties. This article explores the biological activity of this compound based on synthesized derivatives and related studies.

The molecular formula of the compound is $C_{17}H_{16}BrN_{3}O_{2}S_{2}$ with a molecular weight of 438.36 g/mol. The presence of bromine and sulfur in its structure is significant for its reactivity and interaction with biological targets.

Antimicrobial Activity

Recent studies have shown that compounds containing thiophene and oxadiazole rings exhibit notable antimicrobial properties. For instance, derivatives similar to the target compound demonstrated moderate to strong antibacterial activity against pathogens such as Salmonella typhi and Bacillus subtilis. The mechanism of action often involves disruption of bacterial cell membranes or inhibition of essential metabolic pathways .

Compound	Target Bacteria	Activity Level
Compound A	Salmonella typhi	Strong
Compound B	Bacillus subtilis	Moderate
Compound C	Escherichia coli	Weak

Enzyme Inhibition

The compound has been evaluated for its inhibitory effects on various enzymes. Notably, it has shown potential as an acetylcholinesterase inhibitor , which is crucial for treating neurodegenerative diseases like Alzheimer's. In vitro studies reported IC50 values indicating effective inhibition, comparable to established inhibitors .

Enzyme	IC50 Value (µM)
Acetylcholinesterase	46.42
Butyrylcholinesterase	157.31

Case Studies

• Synthesis and Characterization : A series of experiments were conducted to synthesize derivatives of the target compound using Suzuki coupling methods. These derivatives were characterized using NMR and mass spectrometry, confirming their structures and purity .
• Docking Studies : Computational docking studies indicated that the synthesized compounds bind effectively to target proteins involved in bacterial resistance mechanisms and neurodegenerative pathways. This suggests a promising avenue for drug development .
• In Vivo Studies : Preliminary in vivo studies on selected derivatives have shown promising results in animal models, indicating potential therapeutic effects against infections and neurodegenerative conditions.

Comparison with Similar Compounds

Key Structural Features and Modifications

The compound shares structural similarities with derivatives reported in and , particularly in the use of brominated aromatic systems and oxadiazole/piperidine scaffolds. Below is a comparative analysis:

Compound Name / ID	Core Structure	Substituents	Reported Activity	Reference
Target Compound	4-Bromothiophene + piperidine + 1,2,4-oxadiazole	Thiophen-3-yl on oxadiazole; bromine at C4 of thiophene	Not explicitly reported (inference based on analogs)	N/A
2-(4-Bromobenzyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole ( )	1,3,4-Oxadiazole + bromobenzyl	Thiophen-2-yl at C5; bromine on benzyl	Moderate antimicrobial activity (MIC: 8–32 µg/mL against S. aureus and E. coli)
4-[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(thiophene-2-sulfonyl)piperidine ( )	1,2,4-Oxadiazole + piperidine + bromophenyl	Sulfonyl group on piperidine; bromine at C3 of phenyl	No biological data; structural emphasis on sulfonyl group for stability
3-(4-Bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazole derivatives ( )	1,2,4-Triazole + bromobenzyl	Variable alkyl/aryl groups at C4; thiophen-2-yl at C5	Enhanced antimicrobial activity (MIC: 4–16 µg/mL) with electron-withdrawing groups

Critical Observations

Bromine Positioning: Bromine at C4 of thiophene (target compound) vs. C4 of benzyl ( ) or C3 of phenyl ( ) alters steric and electronic interactions. Para-substitution on thiophene may enhance metabolic stability compared to benzyl systems .

Heterocycle Variations: Replacement of 1,3,4-oxadiazole ( ) with 1,2,4-oxadiazole (target compound) modifies ring strain and dipole moments, influencing target affinity . The piperidine scaffold in the target compound and may improve solubility compared to non-cyclic amines in .

Biological Activity: Triazole derivatives in (e.g., compound 6a-o) exhibit superior antimicrobial activity compared to oxadiazoles, attributed to triazole’s stronger hydrogen-bonding capacity . The absence of a sulfonyl group (cf.